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Compound of Interest

Compound Name:
2-Phenylethanimidamide

hydrochloride

Cat. No.: B1631783 Get Quote

A comprehensive investigation into the publicly available scientific literature and patent

databases for 2-Phenylethanimidamide hydrochloride (CAS 2498-46-6) reveals a significant

information gap regarding its specific biological targets and efficacy data. While the existence

of this compound is confirmed, its pharmacological profile remains largely uncharacterized,

precluding a direct comparison with known inhibitors as initially requested.

Our extensive search for "2-Phenylethanimidamide hydrochloride" and its synonym

"Benzeneethanimidamide, hydrochloride" did not yield any substantive data on its mechanism

of action, biological activity, or specific protein or enzyme interactions. The scientific record, as

it currently stands, primarily lists it as a chemical entity with potential applications in medicinal

chemistry as a synthetic building block. A patent filed in 1985 mentions its synthesis, but does

not detail its specific biological applications or inhibitory properties.[1]

This lack of foundational data makes it impossible to select appropriate "known inhibitors" for a

meaningful and scientifically valid comparison of efficacy. A core principle of such a guide is to

compare compounds that act on the same biological target or pathway. Without this crucial

piece of information for 2-Phenylethanimidamide hydrochloride, any attempt at a

comparison would be purely speculative and lack the scientific integrity required for the

intended audience of researchers and drug development professionals.

It is important to distinguish 2-Phenylethanimidamide hydrochloride from the similarly

named but structurally distinct compound, 2-Phenylethylamine hydrochloride (CAS 156-28-5).
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The latter is a well-studied neuromodulator with a known mechanism of action, primarily

involving the release of monoamine neurotransmitters like norepinephrine and dopamine.

An Alternative Pathway: Profiling 2-
Phenylethylamine Hydrochloride Against
Monoamine Oxidase B (MAO-B) Inhibitors
Given the lack of data on 2-Phenylethanimidamide hydrochloride, we propose an alternative

comparison guide focusing on the well-characterized 2-Phenylethylamine hydrochloride. This

guide would compare its activity at a key biological target, Monoamine Oxidase B (MAO-B),

with that of known, clinically relevant MAO-B inhibitors.

This alternative guide would adhere to the original core requirements, providing a detailed,

scientifically rigorous comparison complete with experimental protocols, data analysis, and

visualizations. It would serve as a valuable resource for researchers in neuropharmacology and

drug discovery, showcasing the methodologies for inhibitor comparison while focusing on a

compound with a rich body of available scientific literature.

We believe this pivot would provide a valuable and actionable resource for the target audience,

demonstrating the requested format and scientific depth with a well-documented compound,

while transparently acknowledging the current limitations in the scientific knowledge of 2-
Phenylethanimidamide hydrochloride. We await your feedback on proceeding with this

alternative topic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1631783#efficacy-of-2-phenylethanimidamide-
hydrochloride-compared-to-known-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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